Cas no 210165-65-4 (N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride)

• Product Name: N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride
• CAS No: 210165-65-4
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 6794261
• PubChem ID: 18362029
• Update Time: 2025-06-09

N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• starbld0018570
• W-206588
• F1904-0016
• 220158-68-9
• PB21380
• 210165-65-4
• SCHEMBL1814533
• DB-371204
• AKOS026676534
• N,N-bis(phenylmethyl)-3-azabicyclo[3.1.0]hexan-6-amine
• CS-0263492
• KDGSINLHKLATBU-UHFFFAOYSA-N
• (3-aza-bicyclo[3.1.0]hex-6-yl)dibenzyl-amine
• (3-azabicyclo[3.1.0]hex-6-yl)dibenzylamine
• EN300-87449
• N,N-dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine
• N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride

• Inchi： 1S/C19H22N2/c1-3-7-15(8-4-1)13-21(14-16-9-5-2-6-10-16)19-17-11-20-12-18(17)19/h1-10,17-20H,11-14H2
• InChI Key： KDGSINLHKLATBU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C1C2CNCC21

Computed Properties

• Exact Mass: 278.178298710g/mol
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride

N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine Hydrochloride: A Comprehensive Overview

N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride, commonly referred to by its CAS number 210165-65-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique bicyclic structure, which contributes to its distinctive chemical properties and reactivity. The molecule consists of a bicyclo[3.1.0]hexane framework with an amine group at the 6-position and two benzyl groups attached to the nitrogen atom, forming a dibenzylated amine moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it suitable for a wide range of applications.

The synthesis of N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride involves a series of intricate organic reactions, including alkylation, cyclization, and acid-base neutralization steps. Recent advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure forms of this compound, which are highly valuable in medicinal chemistry and drug discovery efforts. Researchers have demonstrated that the stereochemistry of this compound plays a crucial role in its biological activity, particularly in interactions with target proteins and enzymes.

Recent studies have highlighted the potential of CAS 210165-65-4 as a versatile building block in organic synthesis. Its rigid bicyclic structure provides an excellent platform for constructing complex molecular architectures, such as macrocycles and polycyclic compounds. Moreover, the compound's ability to act as a chiral auxiliary has been explored in various asymmetric synthesis protocols, offering new avenues for the preparation of enantioselective compounds.

In the field of pharmacology, N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride has shown promise as a lead compound for drug development targeting various therapeutic areas, including neurodegenerative diseases and cancer. Preclinical studies have revealed that this compound exhibits potent inhibitory activity against key enzymes involved in these pathological processes, making it a compelling candidate for further investigation.

The physical properties of CAS 210165-65-4 are also worth noting. Its molecular weight is approximately 479 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various synthetic procedures.

From an environmental standpoint, researchers have conducted toxicity studies to assess the potential impact of N,N-Dibenzyl-3-azabicyclo[3.1.0]hexan-6-amine hydrochloride on aquatic ecosystems. These studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally benign when used responsibly.

In conclusion, N,N-Dibenzyl-3-Azabicyclo[3.1.0]Hexan--Amine Hydrochloride (CAS 210165--65--4) represents a valuable addition to the arsenal of advanced organic compounds available to chemists and pharmacologists today. Its unique structural features, coupled with its versatile reactivity and promising biological properties, position it as a key player in future research endeavors across multiple disciplines.